Cas no 129042-57-5 (DL-3-Amino-3-(2-naphthyl)propionic acid)

• Product Name: DL-3-Amino-3-(2-naphthyl)propionic acid
• CAS No: 129042-57-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD01871322
• CID: 63972
• PubChem ID: 10560626
• Update Time: 2025-06-10

DL-3-Amino-3-(2-naphthyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• DL-3-Amino-3-(2-naphthyl)propionic acid
• 3-Amino-3-(2-naphthyl)propionic acid
• 3-Amino-3-naphthalen-2-yl-propionic acid
• DL-3-Amino-3-(2-naphthyl)-propionic acid
• 3-amino-3-naphthalen-2-ylpropanoic acid
• b-(2-Naphthyl)-b-alanine
• DL-3-AMino-3-(2-naphthyl)propionic
• DL-3-Amino-3-(2-phthyl)propionic acid
• 3-Amino-3-(naphthalen-2-yl)propanoic acid
• AB17730
• (R)-3-Amino-3-(2-naphthyl)-propionicacid
• AB17798
• DS-13402
• MFCD01871322
• 3-AMINO-3-(2-NAPHTHYL)PROPANOIC ACID
• CHEMBL4165875
• FD1088
• (R)-3-Amino-3-(naphthalen-2-yl)propanoic acid; (R)-3-Amino-3-(2-naphthyl)-propionic acid;
• 3-(2-NAPHTHYL)-BETA-ALANINE
• SY033887
• FT-0687320
• EN300-137597
• J3.590.242B
• SCHEMBL5720949
• 2-Naphthalenepropanoic acid, beta-amino-
• AC-23769
• AKOS016842460
• AKOS000177444
• beta-(beta-naphthyl)-beta-aminopropionic acid
• CS-0155884
• 129042-57-5
• 3-amino-3-(2-naphthyl)propanoic acid;3-Amino-3-(2-naphthyl)propionic Acid
• A805893
• DTXSID10441748
• AB10472
• Z317027278
• S-beta-2-Nal
• (R)-3-Amino-3-(2-naphthyl)propionic acid
• (R)-3-AMINO-3-(2-NAPHTHYLPHENYL)-PROPIONIC ACID

• MDL： MFCD01871322
• Inchi： 1S/C13H13NO2/c14-12(8-13(15)16)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12H,8,14H2,(H,15,16)
• InChI Key： JASNXOXPNZWQRV-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 412.3℃ at 760 mmHg
• Flash Point: 203.2±25.4 °C
• Refractive Index: 1.659
• PSA: 63.32000
• LogP: 3.01460
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

DL-3-Amino-3-(2-naphthyl)propionic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD126338)

Additional information on DL-3-Amino-3-(2-naphthyl)propionic acid

Comprehensive Overview of DL-3-Amino-3-(2-naphthyl)propionic acid (CAS No. 129042-57-5)

DL-3-Amino-3-(2-naphthyl)propionic acid (CAS No. 129042-57-5) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as a naphthylalanine derivative, is widely utilized in peptide synthesis, drug discovery, and enzyme inhibition studies. Its molecular structure combines a 2-naphthyl group with a propionic acid backbone, making it a versatile building block for designing bioactive molecules.

In recent years, the demand for DL-3-Amino-3-(2-naphthyl)propionic acid has surged, particularly in the development of targeted therapies and precision medicine. Researchers are exploring its potential as a key intermediate in the synthesis of peptide-based drugs, which are increasingly popular for treating metabolic disorders and neurodegenerative diseases. The compound's ability to influence protein-protein interactions and modulate enzyme activity has made it a focal point in structure-activity relationship (SAR) studies.

One of the most frequently searched questions about DL-3-Amino-3-(2-naphthyl)propionic acid is its role in asymmetric synthesis. The compound's chiral center allows for the creation of enantiomerically pure derivatives, which are critical for developing stereoselective catalysts and chiral auxiliaries. This aligns with the growing interest in green chemistry and sustainable pharmaceutical manufacturing, where minimizing waste and optimizing yields are paramount.

Another hot topic is the application of DL-3-Amino-3-(2-naphthyl)propionic acid in computational drug design. With advancements in molecular docking and AI-driven drug discovery, this compound is often used as a scaffold to predict binding affinities and optimize lead compounds. Its aromatic naphthyl group enhances hydrophobic interactions, making it a valuable tool for modeling receptor-ligand complexes.

The synthesis of DL-3-Amino-3-(2-naphthyl)propionic acid typically involves multi-step organic reactions, including reductive amination and carboxylation. Researchers are actively investigating more efficient routes, such as biocatalytic methods, to improve scalability and reduce environmental impact. This reflects the broader trend toward sustainable synthetic chemistry and the adoption of biobased feedstocks.

In summary, DL-3-Amino-3-(2-naphthyl)propionic acid (CAS No. 129042-57-5) is a multifaceted compound with applications spanning drug development, peptide engineering, and computational chemistry. Its relevance in cutting-edge research ensures its continued prominence in scientific literature and industrial workflows.